Cas no 140377-97-5 (1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro-)

• Product Name: 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro-
• CAS No: 140377-97-5
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• MDL: MFCD27976532
• CID: 5012267
• PubChem ID: 19793312
• Update Time: 2026-02-27

1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydronaphthalene-1-carbonitrile
• 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro-
• SY273958

• MDL： MFCD27976532
• Inchi： 1S/C11H8BrN/c12-10-4-5-11-8(6-10)2-1-3-9(11)7-13/h3-6H,1-2H2
• InChI Key： ZLWXBVISDHXFMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C#N)=CCCC=2C=1

Computed Properties

• Exact Mass: 232.98401g/mol
• Monoisotopic Mass: 232.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro-

Comprehensive Overview of 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro- (CAS No. 140377-97-5)

1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro- (CAS No. 140377-97-5) is a specialized organic compound widely utilized in pharmaceutical and material science research. Its unique molecular structure, featuring a naphthalene core substituted with a cyano group and a bromo atom, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, fluorescence probes, and advanced material synthesis.

The compound’s 6-bromo-3,4-dihydro- moiety enhances its reactivity, enabling selective modifications for tailored applications. Recent studies highlight its role in developing photoactive materials and biocompatible sensors, aligning with the growing demand for sustainable and high-performance chemicals. As the scientific community focuses on green chemistry and precision synthesis, 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro- stands out as a versatile building block.

One of the most searched questions about this compound is: "What are the applications of 1-Naphthalenecarbonitrile derivatives in medicinal chemistry?" The answer lies in its ability to serve as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and anticancer agents. Its brominated derivative also facilitates cross-coupling reactions, a hot topic in catalysis research.

From an industrial perspective, CAS No. 140377-97-5 is gaining traction due to its compatibility with microwave-assisted synthesis and flow chemistry techniques. These methods reduce reaction times and improve yields, addressing the need for cost-effective and scalable production processes. Additionally, its fluorescence properties are being explored for OLEDs and bioimaging, sectors experiencing rapid growth.

Environmental and safety considerations are paramount when handling 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro-. While not classified as hazardous, proper storage and handling protocols are recommended to ensure stability. Researchers often inquire about "How to store brominated naphthalene derivatives safely?" The best practices include using anhydrous conditions and light-sensitive packaging to prevent degradation.

In summary, 1-Naphthalenecarbonitrile, 6-bromo-3,4-dihydro- (CAS No. 140377-97-5) is a multifaceted compound with expanding applications in cutting-edge research. Its relevance to drug development, material science, and green synthesis ensures its continued prominence in scientific literature and industrial workflows.